4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine

• IUPAC Name: 4-(4-ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16FN3O/c1-2-23-13-9-7-12(8-10-13)16-11-17(22-18(20)21-16)14-5-3-4-6-15(14)19/h3-11H,2H2,1H3,(H2,20,21,22)
• InChI Key: WACYFXCVGBNSRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC=CC=C3F
• Molecular Formula: C18H16FN3O
• Molecular Weight: 309.3 g/mol

Description

4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine, also known as 4-EPFP, is an organic compound that has recently become of interest to scientists due to its potential applications in scientific research. This compound is a pyrimidine-based amine and is composed of a four-carbon ethoxyphenyl group and a six-carbon fluorophenyl group.

Mechanism of Action

The exact mechanism of action of 4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine is not yet fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. In particular, it is thought to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are compounds that can promote cancer cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine are still being studied. However, it is believed that the compound has a number of beneficial effects on the body. For example, it has been found to have anti-inflammatory properties and to reduce the production of pro-inflammatory compounds. In addition, it has also been found to have antioxidant effects and to reduce the damage caused by free radicals. Finally, it has also been found to have anti-cancer properties, as it has been shown to inhibit the growth of certain types of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine has a number of advantages for laboratory experiments. For example, it is relatively easy to synthesize and purify, and it is also relatively stable and non-toxic. In addition, the compound has a number of potential applications in scientific research, making it a useful tool for researchers. However, there are also some limitations to using 4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine in laboratory experiments. For example, the exact mechanism of action of the compound is not yet fully understood, and it is also not yet known how it may interact with other drugs or compounds.

Future Directions

There are a number of potential future directions for the use of 4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine in scientific research. One of the most promising areas is in cancer research, where the compound could be used to develop new treatments or to improve existing treatments. In addition, 4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine could also be studied for its potential use as an anti-inflammatory agent or as an antioxidant. Finally, further research could also be done to better understand the exact mechanism of action of the compound and to investigate its potential interactions with other compounds or drugs.

Synthesis Methods

The synthesis of 4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine is a multi-step process that involves a number of chemical reactions. The first step is to synthesize the pyrimidine-based amine by reacting 4-ethoxyphenyl bromide with 6-fluorophenylboronic acid in the presence of a base such as potassium carbonate. This reaction produces the desired product, 4-(4-ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine. The second step is to purify the product by recrystallization. This is done by dissolving the product in a hot solvent such as ethanol and then cooling it slowly to allow the desired product to crystallize out of the solution.

Scientific Research Applications

4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine has a number of potential applications in scientific research. One of the most promising applications is in the field of cancer research, where it has been found to have anti-cancer properties. In particular, it has been shown to inhibit the growth of certain types of cancer cells in vitro. In addition, 4-(4-Ethoxyphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine has also been studied for its potential use as an anti-inflammatory agent and has been found to be effective in reducing inflammation in animal models.